Cas no 1072952-15-8 ((2-Amino-3,5-difluorophenyl)boronic acid)
1072952-15-8 structure
Product Name:(2-Amino-3,5-difluorophenyl)boronic acid
CAS No:1072952-15-8
MF:C6H6BF2NO2
MW:172.925148487091
MDL:MFCD03095361
CID:857456
PubChem ID:44754761
Update Time:2025-04-19
(2-Amino-3,5-difluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Amino-3,5-difluorophenyl)boronic acid
- 2-Amino-3,5-difluorophenylboronic acid
- AB13712
- AG-D-22596
- AK140259
- CTK4A5326
- FT-0690261
- KB-19678
- PubChem1736
- DB-059612
- 1072952-15-8
- 2-Amino-3,5-difluorophenylboronicacid
- AKOS022172833
- DTXSID60660503
- (2-amino-3,5-difluorophenyl)boronicacid
-
- MDL: MFCD03095361
- Inchi: 1S/C6H6BF2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,11-12H,10H2
- InChI Key: UCYXMGAVMYFHST-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(B(O)O)=C1N)F
Computed Properties
- Exact Mass: 172.04958
- Monoisotopic Mass: 173.0459649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
(2-Amino-3,5-difluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136157-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95+% | 1g |
$426 | 2021-08-05 | |
| Alichem | A019121938-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$455.76 | 2023-09-04 | |
| Chemenu | CM136157-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95%+ | 1g |
$426 | 2023-01-13 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2024-08-03 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2024-08-03 | |
| Ambeed | A377170-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95+% | 1g |
$426.0 | 2024-04-26 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2025-02-25 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2025-02-25 | |
| eNovation Chemicals LLC | D227544-5g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 5g |
$1650 | 2025-02-28 | |
| eNovation Chemicals LLC | D227544-1g |
(2-Amino-3,5-difluorophenyl)boronic acid |
1072952-15-8 | 95% | 1g |
$850 | 2025-02-28 |
(2-Amino-3,5-difluorophenyl)boronic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
1072952-15-8 ((2-Amino-3,5-difluorophenyl)boronic acid) Related Products
- 1704081-06-0((3-Amino-4-fluorophenyl)boronic acid hydrochloride)
- 873566-75-7((3-amino-4-fluorophenyl)boronic acid)
- 1256355-32-4(4-Amino-3-fluorophenylboronic acid, hydrochloride)
- 1072952-05-6(5-AMINO-2,4-DIFLUOROPHENYLBORONIC ACID)
- 494752-42-0((4-Amino-3-fluorophenyl)boronic acid)
- 1256355-45-9(2-Amino-5-fluorophenylboronic acid, hydrochloride)
- 1218790-76-1(5-Amino-2,4-difluorophenylboronic acid hydrochloride)
- 1072952-14-7(2-Amino-4,5-difluorophenylboronic Acid)
- 1040400-87-0(2-Amino-5-fluorophenylboronic acid)
- 1072952-10-3(3-Amino-4,5-difluorophenylboronic Acid)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk